Cas no 1994886-63-3 (4-Octanol, 3-(aminomethyl)-3,6-dimethyl-)

• Product Name: 4-Octanol, 3-(aminomethyl)-3,6-dimethyl-
• CAS No: 1994886-63-3
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5276601
• Update Time: 2025-11-06

4-Octanol, 3-(aminomethyl)-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octanol, 3-(aminomethyl)-3,6-dimethyl-

• Inchi： 1S/C11H25NO/c1-5-9(3)7-10(13)11(4,6-2)8-12/h9-10,13H,5-8,12H2,1-4H3
• InChI Key： HTCSGVQLDHMWDD-UHFFFAOYSA-N
• SMILES： CCC(CN)(C)C(O)CC(C)CC

Additional information on 4-Octanol, 3-(aminomethyl)-3,6-dimethyl-

Recent Advances in the Study of 4-Octanol, 3-(aminomethyl)-3,6-dimethyl- and Its Implications in Chemical Biology and Medicine

The compound 4-Octanol, 3-(aminomethyl)-3,6-dimethyl- (CAS: 1994886-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 4-Octanol, 3-(aminomethyl)-3,6-dimethyl- as a promising scaffold for the development of novel bioactive molecules. Its structural features, including the aminomethyl group and the branched octanol backbone, make it an attractive candidate for modulating various biological targets. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high enantiomeric purity and yield.

In vitro and in vivo investigations have demonstrated that 4-Octanol, 3-(aminomethyl)-3,6-dimethyl- exhibits notable activity against several disease-relevant targets. Particularly, its interaction with G-protein coupled receptors (GPCRs) and ion channels has been extensively studied. Preliminary data suggest that this compound may serve as a lead structure for developing new therapeutics for neurological disorders and inflammatory conditions. The mechanism of action appears to involve modulation of cellular signaling pathways, although further elucidation is required.

From a pharmacological perspective, structure-activity relationship (SAR) studies have been conducted to explore modifications of the 4-Octanol, 3-(aminomethyl)-3,6-dimethyl- core structure. These investigations have identified key functional groups that influence potency, selectivity, and pharmacokinetic properties. Computational modeling and molecular docking simulations have complemented these experimental findings, providing insights into the compound's binding modes with various biological targets.

The potential therapeutic applications of 4-Octanol, 3-(aminomethyl)-3,6-dimethyl- extend beyond its primary indications. Recent patent filings indicate growing interest in its use as a building block for more complex pharmaceutical agents. Additionally, its application in drug delivery systems has been explored, leveraging its amphiphilic nature to improve the solubility and bioavailability of poorly water-soluble drugs.

While the current research landscape is promising, several challenges remain to be addressed. These include the need for more comprehensive toxicity profiling, optimization of synthetic routes for large-scale production, and further validation of its therapeutic potential in advanced disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Octanol, 3-(aminomethyl)-3,6-dimethyl- represents an exciting area of research in chemical biology and medicinal chemistry. The compound's unique structural features and demonstrated biological activities position it as a valuable candidate for future drug discovery efforts. Continued investigation into its properties and applications is likely to yield significant contributions to the development of novel therapeutic agents in the coming years.